Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name:
Vulcanchem
CAS No.:
494792-86-8
VCID:
VC0460025
InChI:
InChI=1S/C26H19F2N5O2/c27-21-7-6-17(10-22(21)28)23-20-12-33(25(34)35-13-16-4-2-1-3-5-16)9-8-18(20)19(11-29)24(32)26(23,14-30)15-31/h1-8,10,20,23H,9,12-13,32H2/t20-,23+/m0/s1
SMILES:
C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F
Molecular Formula:
C26H19F2N5O2
Molecular Weight:
471.5g/mol
Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
CAS No.: 494792-86-8
Main Products
VCID: VC0460025
Molecular Formula: C26H19F2N5O2
Molecular Weight: 471.5g/mol
| CAS No. | 494792-86-8 |
|---|---|
| Product Name | Benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Molecular Formula | C26H19F2N5O2 |
| Molecular Weight | 471.5g/mol |
| IUPAC Name | benzyl (8S,8aR)-6-amino-5,7,7-tricyano-8-(3,4-difluorophenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate |
| Standard InChI | InChI=1S/C26H19F2N5O2/c27-21-7-6-17(10-22(21)28)23-20-12-33(25(34)35-13-16-4-2-1-3-5-16)9-8-18(20)19(11-29)24(32)26(23,14-30)15-31/h1-8,10,20,23H,9,12-13,32H2/t20-,23+/m0/s1 |
| Standard InChIKey | KJCCAQZMXUGJLJ-NZQKXSOJSA-N |
| Isomeric SMILES | C1C=C2[C@H](CN1C(=O)OCC3=CC=CC=C3)[C@H](C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
| SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
| Canonical SMILES | C1C=C2C(CN1C(=O)OCC3=CC=CC=C3)C(C(C(=C2C#N)N)(C#N)C#N)C4=CC(=C(C=C4)F)F |
| PubChem Compound | 1386027 |
| Last Modified | Nov 11 2021 |
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